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Compound of Interest

Compound Name: 2-Methoxyestrone-d4

Cat. No.: B12409311

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of 2-
Methoxyestrone-d4, a deuterated analog of the endogenous estrogen metabolite 2-
Methoxyestrone. This document is intended to serve as a comprehensive resource for
researchers utilizing this compound in metabolic studies, pharmacokinetic analyses, and as an
internal standard in quantitative assays.

Core Physicochemical Properties

2-Methoxyestrone-d4 is a stable isotope-labeled form of 2-Methoxyestrone, a significant
metabolite in the estrogen metabolic pathway.[1] The incorporation of four deuterium atoms
provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based
guantification of its unlabeled counterpart.

Quantitative Data Summary

The following tables summarize the key physicochemical properties of 2-Methoxyestrone-d4
and its parent compound, 2-Methoxyestrone.
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Property 2-Methoxyestrone-d4 2-Methoxyestrone
Molecular Formula C19H20D403 C19H2403][2]

Molecular Weight 304.42 g/mol 300.39 g/mol [2]

CAS Number 949885-90-9 362-08-3

Appearance White to off-white solid Solid

Melting Point Not explicitly available for d4 187.0 - 189.5 °C[3]

Boiling Point Not explicitly available for d4 463.5 £ 45.0 °C at 760 mmHg
Purity (Typical) >98% >98%

Isotopic Enrichment Atom % D: 298% Not Applicable

Storage Conditions -20°C for long-term storage -20°C

Metabolic Pathway of 2-Methoxyestrone Formation

2-Methoxyestrone is a product of the phase Il metabolism of catechol estrogens.[4] Specifically,
it is formed from its precursor, 2-hydroxyestrone, through a methylation reaction catalyzed by
the enzyme Catechol-O-methyltransferase (COMT). This metabolic step is a crucial part of the
detoxification pathway for estrogens.
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Sample Preparation

Plasma Sample

:

Spike with 2-Methoxyestrone-d4

:

Liquid-Liquid Extraction
(e.g., Ethyl Acetate)

l

Evaporate to Dryness

:

Reconstitute in Mobile Phase

Inject

LC-MS/MS Analysis

Liquid Chromatography
(C18 Column)

:

Tandem Mass Spectrometry
(MRM Mode)

:

Data Acquisition & Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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